![molecular formula C15H9N3O B1192851 11-nitroso-10H-indeno[1,2-b]quinoxaline CAS No. 23146-22-7](/img/structure/B1192851.png)
11-nitroso-10H-indeno[1,2-b]quinoxaline
Overview
Description
11-nitroso-10H-indeno[1,2-b]quinoxaline is an intriguing nitrogen-containing heterocyclic compound. It belongs to the class of 11H-indeno[1,2-b]quinoxalin-11-one derivatives . These compounds serve as valuable intermediates in organic synthesis and hold potential for pharmaceutical applications .
Synthesis Analysis
A novel derivative, 11H-indeno[1,2-b]quinoxalin-11-one-2-(4-ethylbenzylidene)hydrazone (compound 3) , has been synthesized. The synthesis process involves the reaction of appropriate precursors to yield this compound .
Molecular Structure Analysis
Physical And Chemical Properties Analysis
Scientific Research Applications
Age-Related Macular Degeneration (AMD) Treatment
IQ-1S has been studied for its potential in treating AMD, a leading cause of irreversible visual impairment. It operates as a c-Jun N-terminal kinase (JNK) inhibitor, which plays a crucial role in inflammation and oxidative stress associated with AMD . Treatment with IQ-1S has shown to improve blood circulation, enhance the functional activity of the retinal pigment epithelium, and reduce degeneration of photoreceptors and neurons in the inner layers of the retina .
Alzheimer’s Disease (AD) Prevention
Research indicates that IQ-1S can suppress neurodegenerative processes in the brain, particularly in the context of AD. By inhibiting JNK signaling pathways, IQ-1S may prevent the development of AD and other neurodegenerative diseases. Early-stage treatment in animal models has shown a decrease in neuron destruction and normalization of the glioneuronal index .
Stroke Injury Protection
IQ-1S has demonstrated neuroprotective effects in a rat model of focal cerebral ischemia (FCI). Administration of IQ-1S reduced JNK-dependent phosphorylation of c-Jun, suggesting its role in protecting against stroke injury when administered in therapeutic and prophylactic regimens .
Anti-Cancer Activity
Compounds derived from indeno[1,2-b]quinoxalinones, including IQ-1S, have shown potential pharmaceutical applications with anti-cancer activities. Their properties suggest they could play a role in inhibiting the growth and proliferation of cancer cells .
Inflammatory Response Modulation
IQ-1S free acid is a potent inhibitor of pro-inflammatory cytokines and nitric oxide production by human and murine monocyte/macrophages. It has shown efficacy in reducing the production of key inflammatory mediators such as TNF-α, IL-1α, IL-1β, IL-6, and IL-10, indicating its potential use in controlling inflammatory responses .
Pharmacological Research Tool
Due to its binding affinity for JNKs and its ability to inhibit NF-κB/AP-1 activity, IQ-1S serves as a valuable tool in pharmacological research. It is used to study the JNK signaling pathway and its role in various diseases, providing insights into the development of new therapeutic strategies .
properties
IUPAC Name |
11-nitroso-10H-indeno[1,2-b]quinoxaline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9N3O/c19-18-14-10-6-2-1-5-9(10)13-15(14)17-12-8-4-3-7-11(12)16-13/h1-8,17H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSYIWCNPSZNNKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C3C2=NC4=CC=CC=C4N3)N=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
11H-indeno[1,2-b]quinoxalin-11-one oxime | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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